5-Bromopyrido[2,3-d]pyrimidin-4-ol

• IUPAC Name: 5-bromo-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C7H4BrN3O/c8-4-1-2-9-6-5(4)7(12)11-3-10-6/h1-3H,(H,9,10,11,12)
• InChI Key: IVHQXTZXVMOYPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1Br)C(=O)NC=N2
• Molecular Formula: C7H4BrN3O
• Molecular Weight: 226.03 g/mol
• CAS RN: 2168637-32-7

Description

5-Bromopyrido[2,3-d]pyrimidin-4-ol is an organic compound with the CAS Number: 2168637-32-7. It is typically in powder form and is stored at room temperature.

Synthesis Analysis

The synthesis of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines starts from 2-aminonicotinonitrile, followed by bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement. The use of microwave irradiation in the last two steps has been reported to be beneficial for the preparation of the desired products, as it is a simple and efficient method for improving the yields and reducing the formation of undesirable by-products.

Molecular Structure Analysis

The molecular structure of this compound has been determined using NMR, IR, and HRMS techniques. The InChI Code is 1S/C7H4BrN3O/c8-4-1-2-9-6-5(4)7(12)11-3-10-6/h1-3H,(H,9,10,11,12).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines include bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement. The reaction of amines and 6-bromo-4-chloropyrido[2,3-d]pyrimidine is also involved in the traditional preparation of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 226.03.

Scientific Research Applications

Antifolate Synthesis

• 5-Bromopyrido[2,3-d]pyrimidin-4-ol serves as a key intermediate in the synthesis of antifolates, potential inhibitors of dihydrofolate reductase, which are of interest for their antitumor activity (Gangjee et al., 1991).

Antibacterial Applications

• Novel derivatives of this compound have been evaluated for their antibacterial properties, with some showing moderate effectiveness in comparison to reference drugs (Afrough et al., 2019).

Inhibitors of Ser/Thr Kinases

• Derivatives of this compound are synthesized as potential multitarget Ser/Thr kinase inhibitors, showing specific inhibitory activity against certain kinases (Loidreau et al., 2015).

Mutagenic Effect Studies

• Research has investigated the mutagenic effects of base analogues like this compound on T4 phages, providing insights into their impact on genetic material (Freese, 1959).

Synthesis Efficiency

• Novel synthetic methods for 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines have been reported, highlighting the efficiency of microwave irradiation in their preparation (Sun et al., 2018).

Structural and Crystallography Studies

• Structural studies have been conducted on novel compounds derived from this compound, utilizing methods like single-crystal X-ray diffraction and density functional theory calculations (Sun et al., 2022).

Safety and Hazards

The safety information for 5-Bromopyrido[2,3-d]pyrimidin-4-ol includes several hazard statements such as H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Pyridopyrimidines and their derivatives, including 5-Bromopyrido[2,3-d]pyrimidin-4-ol, have shown therapeutic interest and have been studied in the development of new therapies. They are used on several therapeutic targets and have shown potential in various areas of pharmacology.